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Compound of Interest

Compound Name:
1-(2-(4-

Bromophenoxy)ethyl)pyrazole

CAS No.: 1150271-30-9

Cat. No.: B1522712

Get Quote

Executive Summary & Pharmacophore Analysis
1-(2-(4-Bromophenoxy)ethyl)pyrazole (CAS: 1150271-30-9) is a small molecule probe

featuring a pyrazole nitrogen heterocycle linked via an ethyl chain to a para-brominated phenyl

ether.[1]

Primary Predicted Target:Cytochrome P450 2E1 (CYP2E1).[1]

Mechanism:[1][2] The pyrazole nitrogen coordinates with the heme iron of the CYP

enzyme, while the bromophenoxyethyl moiety occupies the hydrophobic substrate access

channel.[1]

Secondary Predicted Target:Serine/Threonine Kinases (e.g., p38 MAPK) or Monoamine

Transporters.[1]

Mechanism:[1][2] ATP-competitive inhibition (Kinase) or allosteric modulation

(Transporter).[1]
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This guide provides the definitive roadmap to validate this molecule’s target engagement,

distinguishing it from promiscuous pan-assay interference compounds (PAINS).

Comparative Analysis: Product vs. Alternatives
In the context of CYP2E1 inhibition, this probe is compared against the clinical standard

Fomepizole and the research tool Chlormethiazole.[1]

Feature
1-(2-(4-

Bromophenoxy)ethyl

)pyrazole

Fomepizole (4-

Methylpyrazole)
Chlormethiazole

Target Specificity

High (Predicted): The

4-bromophenoxy tail

provides specific

hydrophobic contacts,

potentially reducing

off-target binding

compared to smaller

pyrazoles.[1]

Moderate: Targets

alcohol

dehydrogenase (ADH)

and CYP2E1; lacks

hydrophobic tail for

specific pocket fitting.

[1]

High: Potent CYP2E1

inhibitor but has

sedative GABAergic

effects (confounding

factor).[1]

Binding Mode

Type II Ligand: Direct

heme iron

coordination +

Hydrophobic pocket

fit.[1]

Type II Ligand: Direct

heme iron

coordination.[1]

Type II Ligand: Heme

coordination.[1]

Potency (IC50)

< 10 µM (Est.):

Enhanced lipophilicity

typically increases

potency over simple

pyrazoles.

~100 µM: Lower

potency due to small

size.[1]

~10-50 µM: Potent but

metabolically labile.[1]

Application

Chemical Probe: Ideal

for structure-activity

relationship (SAR)

studies and non-

clinical target

validation.[1]

Clinical Drug: Used for

methanol poisoning;

water soluble.[1]

Research/Clinical:

Sedative; use

restricted in

behavioral studies.[1]
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Scientist’s Insight: While Fomepizole is the "gold standard" for clinical inhibition, it is a small,

polar fragment with low affinity.[1] 1-(2-(4-Bromophenoxy)ethyl)pyrazole represents a

"second-generation" scaffold where the phenoxyethyl linker acts as an "anchor," theoretically

improving residence time and selectivity for specific CYP isoforms or kinase hydrophobic

pockets.[1]

Experimental Validation Protocols
To definitively validate the biological target, a triangulation approach using Biophysical,

Enzymatic, and Cellular assays is required.[1]

Protocol A: Difference UV-Visible Spectroscopy (Heme
Binding)
Objective: Confirm direct physical interaction with the CYP heme iron (Type II binding

spectrum).[1]

Preparation: Dilute recombinant CYP2E1 (or microsomes) to 1 µM in 100 mM Potassium

Phosphate buffer (pH 7.4).

Baseline: Record the baseline spectrum (350–500 nm) of the enzyme solution.[1]

Titration: Add 1-(2-(4-Bromophenoxy)ethyl)pyrazole (dissolved in DMSO) in stepwise

increments (0.5 µM to 50 µM). Maintain DMSO < 0.5%.[1]

Measurement: Record the spectrum after each addition.

Analysis: Look for a Type II spectral change: a peak at ~425–435 nm and a trough at ~390–

410 nm, indicating nitrogen ligation to the heme iron.[1]

Quantification: Plot

vs. [Ligand] to determine the spectral dissociation constant (

).

Protocol B: Cellular Thermal Shift Assay (CETSA)
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Objective: Validate target engagement in a complex cellular environment (intact cells).[1]

Treatment: Treat HepG2 cells (high CYP/Kinase expression) with 10 µM 1-(2-(4-
Bromophenoxy)ethyl)pyrazole or DMSO control for 1 hour.[1]

Harvest: Wash and resuspend cells in PBS with protease inhibitors.

Thermal Challenge: Aliquot cell suspension into PCR tubes. Heat each tube to a distinct

temperature (gradient: 37°C to 67°C) for 3 minutes.

Lysis: Cool to RT, then freeze-thaw (x3) to lyse cells. Centrifuge at 20,000 x g for 20 mins to

pellet precipitated (unstable) proteins.

Detection: Analyze the supernatant (soluble fraction) via Western Blot using specific

antibodies for CYP2E1 or p38 MAPK.[1]

Result: A shift in the aggregation temperature (

) in the treated sample compared to control confirms the ligand stabilizes the protein
structure.[1]

Protocol C: Functional Activity Assay (p-Nitrophenol
Hydroxylation)
Objective: Confirm functional inhibition of CYP2E1 catalytic activity.[1]

System: Incubate human liver microsomes (0.5 mg/mL) with p-nitrophenol (substrate, 50 µM)

and varying concentrations of the probe.[1]

Initiation: Start reaction with NADPH (1 mM). Incubate at 37°C for 30 mins.

Termination: Stop reaction with 20% TCA.

Readout: Measure absorbance at 510 nm (formation of 4-nitrocatechol).

Calculation: Determine IC50. A value < 10 µM validates it as a potent inhibitor.[1]

Visualization of Validation Logic
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The following diagram illustrates the logical workflow to deconvolute the target (Kinase vs.

CYP) for this probe.

Probe: 1-(2-(4-Bromophenoxy)ethyl)pyrazole

Structural Hypothesis Generation
(Pyrazole + Phenoxyethyl)

Pathway A: CYP450 Inhibition
(Heme Coordination)

Primary Hit

Pathway B: Kinase Inhibition
(ATP Competition)

Secondary Hit

Difference Spectroscopy
(Type II Spectrum?)

Kinome Scan / Western Blot
(Phospho-readout)

Positive: Peak 430nm / Trough 390nm
Target: CYP2E1

Yes

Positive: Reduced Phosphorylation
Target: p38/Src

Yes

Confirmation: CETSA
(Thermal Stabilization)

Click to download full resolution via product page

Caption: Logical flowchart for deconvoluting the primary biological target of the pyrazole probe,

distinguishing between metabolic (CYP) and signaling (Kinase) pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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